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Compound of Interest

Compound Name: Dideuteriomethanone

Cat. No.: B124363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and key
physicochemical properties of formaldehyde-d2 (CDz0). It includes a summary of its
guantitative data, a description of the experimental protocol for its molecular weight
determination via mass spectrometry, and a visualization of its molecular structure.
Formaldehyde-d2 is a deuterated analog of formaldehyde, widely utilized in proteomics
research, synthetic chemistry, and metabolic studies.[1][2][3]

Quantitative Data Summary

The key quantitative properties of formaldehyde-d2 are summarized in the table below for easy
reference and comparison.
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Property Value Source(s)
Molecular Weight 32.04 g/mol [1112114115]
Molecular Formula CD20 [1112][3][5]
CAS Number 1664-98-8 [11[2][3][5]
Isotopic Purity (Typical) >98 atom % D [2][5][6]

Dideuteriomethanone,
Paraformaldehyde-d2,

Synonyms [1112114115]
Deuterated formaldehyde,

Formalin-d2

Common Form ~20 wt. % solution in D20 [51[7]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The molecular weight of formaldehyde-d2 is experimentally determined using mass
spectrometry. This technique separates ions based on their mass-to-charge ratio, providing a
precise measurement of the molecular weight.

Objective: To determine the molecular weight of formaldehyde-d2 and confirm its isotopic
enrichment.

Methodology:

o Sample Preparation: A dilute solution of formaldehyde-d2 is prepared, typically from a stock
solution (e.g., ~20 wt. % in D20).[5][7] The sample is introduced into the mass spectrometer.

« lonization: An appropriate ionization technique is employed to generate molecular ions. For a
small, volatile molecule like formaldehyde, techniques such as Electron lonization (EI) or
Chemical lonization (CI) are suitable.

e Mass Analysis: The generated ions are accelerated into a mass analyzer, which separates
them based on their mass-to-charge ratio (m/z).
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o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

» Data Interpretation: The peak in the mass spectrum corresponding to the molecular ion (M+)
is identified. For formaldehyde-d2 (CD20), this peak will appear at an m/z value
corresponding to its molecular weight. The high isotopic purity of the sample (typically =98
atom % D) ensures that the peak at m/z 32.04 is the most abundant.[2][5][6] The presence of
any peak at m/z 30 (corresponding to unlabeled formaldehyde, CH20) would indicate
incomplete deuteration.

The use of stable isotope-labeled compounds like [**CDz]-formaldehyde in conjunction with
mass spectrometry allows for the differentiation between exogenous and endogenous
formaldehyde in biological systems.[8]

Synthesis Overview

Formaldehyde-d2 is a valuable reagent in chemical synthesis.[9] Several synthetic routes have
been developed for its preparation. One notable method involves the lead tetraacetate
cleavage of ethylene-da glycol, which yields pure, polymeric formaldehyde-d2.[9] Another
approach is the hydrolysis of methylene-d2 diacetate.[9] The deuterium content of the final
product is typically over 98%, reflecting the isotopic purity of the starting deuterated materials.

[6]1°]

Visualization

Molecular Structure of Formaldehyde-d2

Click to download full resolution via product page
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Caption: Molecular Structure of Formaldehyde-d2 (CD20).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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